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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of butyl
ricinoleate, a valuable biodegradable ester derived from castor oil. With applications ranging
from biocompatible lubricants in medical devices to drug delivery systems, the efficient
synthesis of high-purity butyl ricinoleate is of significant interest.[1] This document details the
primary chemical and enzymatic routes for its preparation, presenting quantitative data in
structured tables, outlining detailed experimental protocols, and visualizing key processes
through diagrams.

Overview of Synthesis Pathways

Butyl ricinoleate (C22H4203) is synthesized from castor oil, which is primarily composed of
triglycerides of ricinoleic acid (approximately 85-95%).[2] The synthesis can proceed through
two main pathways: a two-step process involving the hydrolysis of castor oil to ricinoleic acid
followed by esterification, or a direct one-step transesterification of castor oil with butanol. Both
chemical and enzymatic catalysts can be employed for these transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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